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Introduction

Biotin, also known as vitamin B7 or vitamin H, is a crucial water-soluble vitamin that acts as an
essential cofactor for several carboxylase enzymes involved in critical metabolic pathways,
including gluconeogenesis, fatty acid synthesis, and amino acid catabolism.[1][2] In the context
of dermatology and cosmetology, biotin is vital for maintaining the health and integrity of the
skin, hair, and nails. A deficiency in biotin can lead to various dermatological issues, making the
study of its uptake and metabolism in keratinocytes, the primary cells of the epidermis, a
significant area of research.[3][4]

Human keratinocytes possess sophisticated mechanisms to absorb and concentrate biotin from
the extracellular environment. Understanding the kinetics and regulation of this uptake is
fundamental for developing targeted dermatological therapies and nutritional strategies. The
primary transporter involved in biotin uptake in keratinocytes is the sodium-dependent
multivitamin transporter (SMVT), a member of the solute carrier family SLC5A6.[5][6][7] This
transporter is also responsible for the uptake of other vitamins like pantothenic acid and lipoic
acid.[5][6] Additionally, studies have indicated the presence of a second, high-affinity, biotin-
specific transport system in human keratinocytes.[3][4][5]

These application notes provide detailed protocols for quantifying biotin uptake in cultured
human keratinocytes using three common methodologies: a radiolabeled biotin uptake assay, a

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1673527?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC11229587/
https://www.kegg.jp/pathway/hsa00780
https://pubmed.ncbi.nlm.nih.gov/12603856/
https://www.researchgate.net/publication/10885018_Transport_of_Biotin_in_Human_Keratinocytes
https://www.tandfonline.com/doi/full/10.1080/14756366.2023.2276663
https://pmc.ncbi.nlm.nih.gov/articles/PMC5530880/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4406285/
https://www.tandfonline.com/doi/full/10.1080/14756366.2023.2276663
https://pmc.ncbi.nlm.nih.gov/articles/PMC5530880/
https://pubmed.ncbi.nlm.nih.gov/12603856/
https://www.researchgate.net/publication/10885018_Transport_of_Biotin_in_Human_Keratinocytes
https://www.tandfonline.com/doi/full/10.1080/14756366.2023.2276663
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

fluorescent biotin uptake assay, and a colorimetric HABA-based assay for intracellular biotin
quantification.

Signaling Pathways and Transport Mechanisms

The uptake of biotin into human keratinocytes is a carrier-mediated process. The primary
pathways are summarized below:

¢ Sodium-Dependent Multivitamin Transporter (SMVT): This is a low-affinity, high-capacity
transporter that cotransports biotin and sodium ions into the cell, driven by the sodium
gradient maintained by the Na+/K+-ATPase pump.[5][7]

» High-Affinity Biotin Transporter: A second, distinct transporter with a high affinity for biotin (in
the nanomolar range) has been identified in keratinocytes.[3][4] This system appears to be
more specific for biotin compared to SMVT.[3]

The following diagram illustrates the primary biotin transport mechanisms in a human
keratinocyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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